![molecular formula C14H21N3O B3072832 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline CAS No. 1017031-33-2](/img/structure/B3072832.png)
4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline
Overview
Description
The compound “4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline” is a complex organic molecule. It contains a 1,4-diazepane ring, which is a seven-membered ring with two nitrogen atoms. This ring is attached to a carbonyl group (C=O), which is in turn attached to an aniline group (a benzene ring with an amine group, -NH2). The aniline group is N,N-dimethylated, meaning it has two methyl groups (-CH3) attached to the nitrogen .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The 1,4-diazepane ring could potentially create some steric hindrance, affecting the overall shape and reactivity of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the polar carbonyl group and the basic aniline group could influence its solubility, boiling point, melting point, and other properties .Mechanism of Action
Target of Action
The primary target of 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline is Poly [ADP-ribose] polymerase 3 . This enzyme plays a crucial role in the repair of DNA damage and the maintenance of genomic stability.
Mode of Action
It is believed to interact with its target enzyme, potentially inhibiting its function . This interaction could lead to changes in the DNA repair process, potentially affecting cell survival and proliferation.
Biochemical Pathways
DNA damage response pathway . By inhibiting Poly [ADP-ribose] polymerase 3, it could disrupt the normal repair of DNA damage, leading to genomic instability and potentially cell death .
Result of Action
Given its potential role in inhibiting dna repair, it could lead to increased dna damage, genomic instability, and potentially cell death .
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially affect its activity .
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline in lab experiments is its unique chemical structure, which allows for the modulation of various cellular targets. It is also relatively easy to synthesize and purify. However, one of the main limitations is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research and development of 4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline. One direction is to further elucidate its mechanism of action and identify its cellular targets. Another direction is to develop more potent and selective analogs of this compound for use as therapeutic agents. Additionally, the potential use of this compound in combination with other drugs for the treatment of various diseases should be explored.
Scientific Research Applications
4-(1,4-Diazepane-1-carbonyl)-N,N-dimethylaniline has been used in various scientific research applications, including drug discovery, chemical biology, and bioorganic chemistry. It has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
1,4-diazepan-1-yl-[4-(dimethylamino)phenyl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-16(2)13-6-4-12(5-7-13)14(18)17-10-3-8-15-9-11-17/h4-7,15H,3,8-11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSQNSDCEEBLYBY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)N2CCCNCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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